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Compound Name: Angiopeptin TFA

Cat. No.: B15620587

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angiopeptin TFA is a synthetic, cyclic octapeptide analog of somatostatin. It exhibits selective,

high-affinity binding to somatostatin receptor subtypes 2 (sst2) and 5 (sst5), positioning it as a

molecule of interest for therapeutic applications in oncology and vascular diseases. This

technical guide provides an in-depth overview of the in vitro methodologies used to

characterize the bioactivity of Angiopeptin TFA, focusing on receptor binding, downstream

signaling, and cellular functional responses.

Quantitative Bioactivity Data
The in vitro bioactivity of Angiopeptin TFA has been quantified across various assays. The

following tables summarize key parameters, providing a comparative overview of its receptor

affinity and functional potency.

Table 1: Receptor Binding Affinity of Angiopeptin TFA
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Receptor
Subtype

Ligand IC50 (nM) Cell Line Assay Type

sst2 Angiopeptin TFA 0.26[1] Not Specified
Radioligand

Binding Assay

sst5 Angiopeptin TFA 6.92[1] Not Specified
Radioligand

Binding Assay

IC50 (Half maximal inhibitory concentration) is the concentration of a ligand that displaces 50%

of a specific radioligand from its receptor.

Table 2: Functional Potency of Angiopeptin TFA in Cellular Assays
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Assay Type Receptor Species
pIC50 /
pEC50

Efficacy Cell Line

Inhibition of

bFGF-

stimulated

cell re-growth

Human sst2 Human
8.69 ± 0.25

(pIC50)

Partial

Agonist (44.6

± 2.7%

inhibition)[2]

CHO-K1

Inhibition of

bFGF-

stimulated

cell re-growth

Human sst5 Human -

No Agonist

Activity

(Antagonist

pKB ≈ 10.4)

[2]

CHO-K1

Inhibition of

bFGF-

stimulated

cell re-growth

Rat sst2 Rat
8.08 ± 0.24

(pIC50)

Full

Agonist[2]
CHO-K1

Inhibition of

bFGF-

stimulated

cell re-growth

Rat sst5 Rat
8.60 ± 0.16

(pIC50)

Partial

Agonist (57.7

± 3.6%

inhibition)[2]

CHO-K1

Tritium

Release

Assay

Human sst2 Human 6.57 (pEC50)

Partial

Agonist (Max

response at 3

µM)[1]

CHO

pIC50 is the negative logarithm of the IC50 value. pEC50 is the negative logarithm of the EC50

value (the concentration giving 50% of the maximal response). pKB is the negative logarithm of

the equilibrium dissociation constant of an antagonist.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways activated by Angiopeptin TFA
and a typical experimental workflow for its in vitro characterization.
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Receptor Binding Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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